Cas no 67465-73-0 (N-methyl-3-(10H-pyrido[3,2-b][1,4]benzothiazin-10-yl)propan-1-amine)

• Product Name: N-methyl-3-(10H-pyrido[3,2-b][1,4]benzothiazin-10-yl)propan-1-amine
• CAS No: 67465-73-0
• MF: C₁₅H₁₇N₃S
• MW: 271.380581617355
• CID: 1716820
• PubChem ID: 3051459
• Update Time: 2025-04-21

N-methyl-3-(10H-pyrido[3,2-b][1,4]benzothiazin-10-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-3-(10H-pyrido[3,2-b][1,4]benzothiazin-10-yl)propan-1-amine
• 10-(3-Methylaminopropyl)-10H-pyrido[3,2-b][1,4]benzothiazine
• N-methyl-3-pyrido[3,2-b][1,4]benzothiazin-10-ylpropan-1-amine
• BRN 1001408
• 10H-Pyrido(3,2-b)(1,4)benzothiazine, 10-(3-(methylamino)propyl)-
• 67465-73-0
• 10-(3-(Methylamino)propyl)-10H-pyrido(3,2-b)(1,4)benzothiazone
• DTXSID00217813

• Inchi： 1S/C15H17N3S/c1-16-9-5-11-18-12-6-2-3-7-13(12)19-14-8-4-10-17-15(14)18/h2-4,6-8,10,16H,5,9,11H2,1H3
• InChI Key： AEMFHCSBNWXXOO-UHFFFAOYSA-N
• SMILES： S1C2C=CC=NC=2N(C2C=CC=CC1=2)CCCNC

Computed Properties

• Exact Mass: 271.11451
• Monoisotopic Mass: 271.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 53.5Ų

Experimental Properties

• Density: 1.183
• Boiling Point: 439.7°C at 760 mmHg
• Flash Point: 219.7°C
• Refractive Index: 1.626
• PSA: 28.16